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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

An in-depth guide for researchers, scientists, and drug development professionals on the
distinct olfactory characteristics of Phenafleur and Phenyl Ethyl Alcohol, supported by
available experimental data and insights into the underlying signaling pathways.

This guide provides a comprehensive comparison of the olfactory properties of two significant
floral fragrance ingredients: Phenafleur and Phenyl Ethyl Alcohol. While both contribute to the
floral scent profiles widely utilized in research and product development, they possess unique
characteristics. This document summarizes their individual olfactory notes, presents available
guantitative data, outlines relevant experimental protocols, and illustrates the foundational
signaling pathway responsible for their perception.

Olfactory Profile Comparison

A side-by-side comparison of the general olfactory and chemical properties of Phenafleur and
Phenyl Ethyl Alcohol reveals their distinct roles in fragrance creation.
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Property

Phenafleur

Phenyl Ethyl Alcohol (PEA)

Odor Description

A refined floral note with
hyacinth and green nuances,
modified by a fruity, raspberry-
like effect.[1][2][3]

A mild, warm, and fresh floral
scent with distinct rose and
honey notes, sometimes

described as bready.[4]

Primarily a low-impact top and

Functions as a rosy mid-note

Note Impact ) ) builder and can modify sharp
heart note ingredient.[1][2]
floral edges.
) ] Moderate to poor tenacity,
o High, lasting for more than 48 ) ]
Substantivity lasting approximately 32 hours

hours on a testing strip.[1][2]

on a testing strip.

Typical Use Level

Up to 20% in fragrance

concentrates.[1][3]

Can be used in high
concentrations, sometimes up

to 40% in certain formulations.

Chemical Formula C14H200 CsH100
Molecular Weight 204.31 g/mol 122.16 g/mol
CAS Number 80858-47-5 60-12-8

Quantitative Olfactory Data

Quantitative data for the olfactory properties of fragrance ingredients are crucial for precise

formulation and research. While extensive quantitative data for Phenafleur is not readily

available in public literature, Phenyl Ethyl Alcohol has been a subject of study, particularly

concerning its odor detection threshold.

Table 2: Odor Detection Threshold of Phenyl Ethyl Alcohol
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Detection Threshold

Solvent (Liquid Concentration Reference
Step)

Propylene Glycol (PG) 4.0 --INVALID-LINK--

Dipropylene Glycol (DPG) 4.0 --INVALID-LINK--

Mineral Oil (MO) 55 --INVALID-LINK--

Liquid Paraffin (LP) 6.5 --INVALID-LINK--

Note: The detection threshold is presented as the dilution step at which the odor becomes
detectable by a human panel. A higher step number indicates a lower concentration, and

therefore a lower detection threshold.

Experimental Protocols

The determination of olfactory properties relies on standardized and rigorous experimental
methodologies. The following protocols are fundamental to the data presented and are widely

used in the field of sensory science.

Gas Chromatography-Olfactometry (GC-O)

GC-0 is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector. This method is instrumental in identifying
the specific volatile compounds responsible for the characteristic aroma of a substance.

Experimental Workflow for GC-O Analysis:
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Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

In a typical GC-O experiment, the volatile compounds from a sample are extracted, often using
Headspace Solid-Phase Microextraction (HS-SPME), and injected into a gas chromatograph.
The separated compounds are then split between a mass spectrometer for chemical
identification and a sniffing port where a trained sensory panelist identifies and describes the
odor of each eluting compound. A study on hyacinth flowers, which share an olfactory note with
Phenafleur, utilized HS-SPME GC/MS to identify Phenyl ethyl alcohol as a major volatile
component.[5][6]

Odor Threshold Determination

This protocol is used to determine the lowest concentration of a substance that can be
detected by the human sense of smell.

Experimental Workflow for Odor Threshold Determination:
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Caption: Odor Threshold Determination Workflow.

A series of dilutions of the odorant in a solvent are prepared. These are presented to a panel of
trained human subjects in order of increasing concentration. A common method is the three-
alternative forced-choice test, where the panelist is presented with three samples, one
containing the odorant and two blanks, and must identify the one that is different. The threshold
Is typically calculated as the geometric mean of the concentration at which the odor was last
not detected and the one at which it was first detected.[7][8]

Olfactory Signaling Pathway

The perception of floral scents, like those of Phenafleur and Phenyl Ethyl Alcohol, is initiated
by the interaction of odorant molecules with olfactory receptors (ORSs) located in the nasal
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cavity. These receptors are G-protein coupled receptors (GPCRSs), and their activation triggers
a cascade of intracellular events that ultimately leads to the perception of smell.

Generalized Olfactory Signaling Pathway:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Olfactory Sensory Neuron Membrane

Odorant Molecule
(e.g., Phenafleur, PEA)

Olfactory Receptor
(GPCR)

ctivation

G-protein (Gaolf)

ctivation

Adenylyl Cyclase

l{roduction

CcAMP
pening
Intracellular Signaling
Cyclic Nucleotide-Gated Caz*-activated

(CNG) lon Channel CI~ Channel

Caz*/Na™* Influx Caz* Activation

Depolarization

Action Potential to Brain

Click to download full resolution via product page

Caption: Generalized Olfactory Transduction Cascade.
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When an odorant molecule binds to its specific olfactory receptor, it causes a conformational
change in the receptor, activating an associated G-protein (specifically Gaolf). This activated G-
protein then stimulates adenylyl cyclase to produce cyclic AMP (CAMP). The increase in
intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of calcium
and sodium ions. This influx causes depolarization of the neuron's membrane. The increased
intracellular calcium also opens calcium-activated chloride channels, leading to an efflux of
chloride ions, which further depolarizes the cell. If this depolarization reaches a certain
threshold, it generates an action potential that travels to the olfactory bulb in the brain, where
the signal is processed, leading to the perception of a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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